Cas no 5960-99-6 (2H-Azepine-7-pentanamine,3,4,5,6-tetrahydro-)

2H-Azepine-7-pentanamine,3,4,5,6-tetrahydro- structure
5960-99-6 structure
Product Name:2H-Azepine-7-pentanamine,3,4,5,6-tetrahydro-
CAS No:5960-99-6
MF:C11H22N2
MW:182.305782794952
CID:367754
PubChem ID:80061
Update Time:2025-04-19

2H-Azepine-7-pentanamine,3,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

    • 2H-Azepine-7-pentanamine,3,4,5,6-tetrahydro-
    • 3,4,5,6-tetrahydro-2H-Azepine-7-pentanamine
    • 3,4,5,6-tetrahydro-2H-azepine-7-pentylamine
    • 5-(3,4,5,6-tetrahydro-2H-azepin-7-yl)pentan-1-amine
    • 7-(5-Aminopentyl)-3,4,5,6-tetrahydro-2H-azepine
    • NS00034199
    • 2H-Azepine, 7-(5-aminopentyl)-3,4,5,6-tetrahydro-
    • 3,4,5,6-Tetrahydro-7-(omega-aminopentyl)-2H-azepine
    • MFCD20691060
    • DTXSID3064067
    • 5960-99-6
    • EINECS 227-732-5
    • 2H-Azepine-7-pentanamine, 3,4,5,6-tetrahydro-
    • 3SKX99X4GB
    • SCHEMBL8412913
    • Inchi: 1S/C11H22N2/c12-9-5-1-3-7-11-8-4-2-6-10-13-11/h1-10,12H2
    • InChI Key: WKYSBZBUEASENO-UHFFFAOYSA-N
    • SMILES: N1CCCCCC=1CCCCCN

Computed Properties

  • Exact Mass: 182.17846
  • Monoisotopic Mass: 182.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.4A^2
  • XLogP3: 0.8

Experimental Properties

  • Density: 0.99
  • Boiling Point: 285.2°C at 760 mmHg
  • Flash Point: 126.3°C
  • Refractive Index: 1.521
  • PSA: 38.38
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